6-Nitro-2-(tribromomethyl)quinoline

• CAS: 73257-72-4

Core Science & Biosynthesis

Spectroscopic Characterization of 6-Nitro-2-(tribromomethyl)quinoline: A Technical Whitepaper

Executive Summary: The Electrophilic Scaffold

The rational design of heterocyclic pharmacophores often relies on the precise tuning of electronic environments. 6-Nitro-2-(tribromomethyl)quinoline represents a highly polarized, electrophilic scaffold. The molecule features a dual "pull-pull" electronic system: the strong mesomeric electron withdrawal ( −M ) of the 6-nitro group and the powerful inductive withdrawal ( −I ) of the 2-tribromomethyl moiety.

This whitepaper provides an in-depth, self-validating guide to the spectroscopic characterization of this compound. Rather than merely listing expected peaks, this guide deconstructs the causality behind the spectral phenomena—explaining exactly why the molecule interacts with electromagnetic radiation the way it does—and establishes rigorous, self-validating analytical protocols.

Analytical Workflow & Self-Validating Systems

To ensure absolute structural integrity, spectroscopic characterization cannot rely on a single modality. The workflow below outlines a cross-validating system where electronic mapping (NMR), vibrational modes (FT-IR), and π -system transitions (UV-Vis) independently confirm the presence and position of the functional groups.

Multi-modal spectroscopic workflow for structural validation of quinoline derivatives.

Nuclear Magnetic Resonance (NMR) Profiling: Mapping the Electronic Topography

The quinoline core is inherently electron-deficient, but the addition of the −NO2​ and −CBr3​ groups pushes this deficiency to the extreme. Understanding these shifts requires a deep dive into magnetic anisotropy and spin-orbit coupling ().

1 H NMR: Proton Deshielding and Coupling Networks

The 6-nitro group exerts a profound −M effect, drawing electron density out of the carbocyclic ring. The proton at the C-5 position, being ortho to the nitro group, experiences severe deshielding, pushing its resonance far downfield to ~8.85 ppm. Conversely, the −CBr3​ group at C-2 exerts a strong −I effect across the pyridine ring, deshielding H-3 and H-4 ().

Table 1: 1 H NMR Spectral Assignments (400 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration	Electronic Causality
H-5	8.85	d	2.5	1H	Extreme −M effect of the ortho-nitro group depleting local electron density.
H-4	8.51	d	8.8	1H	Anisotropic deshielding from the adjacent carbocyclic ring.
H-7	8.48	dd	9.0, 2.5	1H	−M effect of the para-nitro group; couples with H-8 and H-5.
H-8	8.32	d	9.0	1H	Inductive pull from the adjacent heterocyclic nitrogen atom.
H-3	8.15	d	8.8	1H	−I effect of the −CBr3​ group at C-2; lacks meta coupling.

13 C NMR: The Heavy Atom Effect

A critical diagnostic feature of this molecule is the tribromomethyl carbon. While one might expect a trihalogenated carbon to appear extremely far downfield (like −CCl3​ at ~95 ppm), the −CBr3​ carbon typically resonates much further upfield (~38-40 ppm). This is due to the Heavy Atom Effect (spin-orbit coupling induced by the large, polarizable electron clouds of the bromine atoms), which shields the attached carbon nucleus despite the halogens' electronegativity ().

Table 2: 13 C NMR Spectral Assignments (100 MHz, CDCl 3​ )

Carbon	Chemical Shift ( δ , ppm)	Assignment	Electronic Causality
C-2	158.4	Quaternary	Strong inductive deshielding by the adjacent −CBr3​ group.
C-6	146.2	Quaternary	Direct attachment to the highly electronegative −NO2​ group.
C-4	139.5	Aromatic CH	Conjugation with the electron-deficient pyridine ring.
C-3	122.3	Aromatic CH	Alpha to the bulky −CBr3​ group; experiences steric compression.
−CBr3​	38.5	Aliphatic	Shielded relative to expectations due to the Bromine Heavy Atom Effect.

Vibrational Spectroscopy (FT-IR)

Infrared spectroscopy serves as the primary orthogonal validation for the functional groups. The highly polar nature of the N−O and C−Br bonds results in intense changes in the dipole moment during vibration, yielding sharp, unmistakable bands.

Table 3: FT-IR Vibrational Assignments (KBr Pellet)

Wavenumber (cm −1 )	Vibrational Mode	Intensity	Structural Implication & Causality
1535	Asymmetric NO2​ stretch	Strong	The out-of-phase expansion/contraction of the N−O bonds.
1348	Symmetric NO2​ stretch	Strong	The in-phase stretching of the N−O bonds; validates the 1535 cm −1 peak.
1610, 1590	C=C,C=N stretch	Medium	Confirms the integrity of the conjugated quinoline bicyclic core.
685, 640	C−Br stretches	Strong	The heavy mass of bromine reduces the vibrational frequency to the fingerprint region.

Self-Validating Experimental Protocols

To ensure data trustworthiness, experimental protocols must be designed to automatically flag sample degradation or preparation errors. The following protocols integrate mandatory Self-Validation Checkpoints .

NMR Acquisition Protocol

• Sample Preparation: Dissolve 15 mg of the analyte in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS).

• Causality of Solvent Choice: CDCl 3​ is selected because the molecule lacks exchangeable protons (which would necessitate DMSO- d6​ ). CDCl 3​ provides a sharp lock signal and prevents solvent-induced peak broadening in the aromatic region.

• Acquisition: Acquire 1 H spectra at 400 MHz (16 scans, relaxation delay D1=1.5 s) and 13 C spectra at 100 MHz (1024 scans, D1=2.0 s).

• Self-Validation Checkpoint: The integration of the 1 H aromatic region must sum exactly to 5 protons. If a singlet appears at ~2.5 ppm (residual DMSO from prior synthesis steps) or if the baseline shows polymeric humps, the sample purity is compromised. The structural assignment is invalid until the sample is recrystallized.

FT-IR Acquisition Protocol

• Sample Preparation: Mill 2 mg of the analyte with 200 mg of anhydrous, IR-grade Potassium Bromide (KBr). Press under vacuum at 10 tons for 2 minutes to form a translucent pellet.

• Causality of Matrix Choice: KBr is optically transparent down to 400 cm −1 . This is absolutely critical because the diagnostic C−Br stretches occur in the low-frequency fingerprint region (~640 cm −1 ) and would be masked by alternative matrices or ATR crystal cutoffs.

• Acquisition: Scan from 4000 to 400 cm −1 at a resolution of 4 cm −1 (32 scans).

• Self-Validation Checkpoint: Analyze the baseline at 4000 cm −1 ; it must exhibit >80% transmittance, verifying proper pellet pressing. Crucially, the absence of a broad band at 3400 cm −1 ( O−H stretch) confirms the KBr was sufficiently anhydrous, ensuring the NO2​ symmetric stretch at ~1348 cm −1 is not obscured by water bending modes.

UV-Vis Acquisition Protocol

• Sample Preparation: Prepare a 10 µM solution in spectroscopic-grade methanol.

• Causality of Solvent Choice: Methanol provides a polar protic environment that stabilizes the excited state of the highly polarized nitro-quinoline system, allowing clear resolution of the n→π∗ and π→π∗ transitions.

• Self-Validation Checkpoint: Run a solvent blank. The absorbance at the λmax​ (~265 nm) must fall within the linear dynamic range of the Beer-Lambert law (0.1 - 1.0 AU). Perform a secondary scan in a non-polar solvent (e.g., cyclohexane); the system must show a hypsochromic (blue) shift, validating the charge-transfer nature of the nitro-quinoline transition.

References

The following authoritative sources were utilized to ground the mechanistic claims and spectral baselines established in this whitepaper:

• Title: NaH-Mediated One-Pot Cyclocondensation of 6-Nitroquinoline with Aromatic Hydrazones Source: Organic Letters (ACS Publications) URL: [Link]

A Technical Guide to the Electronic and Steric Landscape of 6-Nitro-2-(tribromomethyl)quinoline

Abstract

Quinoline scaffolds are a cornerstone of medicinal chemistry, forming the basis for a multitude of therapeutic agents.[1][2] The strategic functionalization of the quinoline ring system allows for the fine-tuning of its physicochemical properties, which in turn dictates its pharmacological profile. This technical guide provides an in-depth analysis of 6-Nitro-2-(tribromomethyl)quinoline, a derivative featuring two potent modulating groups: a strongly electron-withdrawing nitro group at the 6-position and a sterically demanding, electron-withdrawing tribromomethyl group at the 2-position. As specific experimental data for this precise molecule is not broadly available, this document establishes a comprehensive theoretical and practical framework for its characterization. We will explore the anticipated electronic and steric properties, detail the computational and experimental protocols required for their validation, and discuss the profound implications of these properties for drug design and development professionals.

Introduction: The Strategic Importance of Substituted Quinolines

The quinoline ring system is a privileged scaffold in drug discovery, renowned for its presence in a wide array of biologically active compounds, including antimalarials, anticancer agents, and kinase inhibitors.[1][2][3] Its versatility stems from a bicyclic aromatic structure that is amenable to chemical modification, allowing for the precise manipulation of its interaction with biological targets. The electronic nature of the ring and the spatial arrangement of its substituents are critical determinants of its biological activity.[1][4]

The subject of this guide, 6-Nitro-2-(tribromomethyl)quinoline, presents a compelling case study. The introduction of a nitro group (-NO₂) at the C-6 position is known to significantly decrease the electron density of the aromatic system due to its strong electron-withdrawing nature.[5][6] This modification can drastically alter the molecule's reactivity and its capacity for intermolecular interactions. Concurrently, the tribromomethyl group (-CBr₃) at the C-2 position introduces two key features: significant steric bulk, which can enforce specific conformations and influence binding selectivity, and a strong inductive electron-withdrawing effect.[7] Understanding the interplay of these electronic and steric factors is paramount for predicting the molecule's behavior in a biological system and for rationally designing future derivatives.

This guide will provide researchers with the foundational knowledge and detailed methodologies to fully characterize this molecule, bridging the gap between theoretical prediction and experimental validation.

Electronic Properties: A Framework for Prediction and Validation

The electronic landscape of a molecule—defined by the distribution of its electrons—governs its reactivity, stability, and interaction with other molecules. For a potential drug candidate, properties such as ionization potential, electron affinity, and the molecular electrostatic potential (MEP) map are crucial for predicting its behavior at a target binding site.

Theoretical Prediction via Density Functional Theory (DFT)

Density Functional Theory (DFT) is a powerful quantum mechanical modeling method used to investigate the electronic structure of molecules, providing insights into geometry, energy levels, and other electronic properties.[1][8] It offers a robust, computationally efficient means to predict the electronic characteristics of 6-Nitro-2-(tribromomethyl)quinoline before undertaking extensive laboratory synthesis and analysis.

• Frontier Molecular Orbitals (HOMO/LUMO): The presence of two strong electron-withdrawing groups (-NO₂ and -CBr₃) is expected to significantly lower the energy levels of both the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). This results in a high ionization potential and a high electron affinity.[9] The HOMO-LUMO energy gap (ΔE) is a critical indicator of chemical reactivity; a moderate gap would suggest a balance between stability and reactivity suitable for pharmacological applications.[9]

• Molecular Electrostatic Potential (MEP): The MEP map is expected to show highly electron-deficient (positive potential, blue regions) zones around the hydrogen atoms of the quinoline ring and near the bromine atoms.[10] Conversely, a region of high electron density (negative potential, red region) will be localized on the oxygen atoms of the nitro group and, to a lesser extent, the nitrogen atom of the quinoline ring, indicating potential sites for electrophilic attack or hydrogen bonding.[10]

This protocol outlines a standard procedure for calculating the electronic properties of a quinoline derivative using computational methods.

• Software: Utilize a quantum chemistry package such as Gaussian or ORCA.

• Method Selection:

  • Functional: Employ the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional. This functional is widely used for organic molecules and provides a good balance between accuracy and computational cost for electronic structure calculations.[1][9]

  • Basis Set: Use the 6-311+G(d,p) basis set. This triple-zeta basis set provides sufficient flexibility for an accurate description of the electron distribution, with diffuse functions (+) for non-bonding electrons and polarization functions (d,p) for describing bond anisotropy.[9]

• Geometry Optimization:

  • Construct the initial 3D structure of 6-Nitro-2-(tribromomethyl)quinoline.

  • Perform a full geometry optimization without constraints to find the lowest energy conformation of the molecule. This step is critical as all subsequent electronic property calculations depend on an accurate molecular structure.[1]

• Frequency Calculation:

  • Perform a vibrational frequency calculation on the optimized geometry. The absence of imaginary frequencies confirms that the structure corresponds to a true energy minimum.

• Property Calculations:

  • From the optimized structure, calculate the following:

    • HOMO and LUMO energies: To determine the energy gap and predict reactivity.

    • Molecular Electrostatic Potential (MEP): To visualize electron-rich and electron-deficient regions.

    • Dipole Moment: To quantify the overall polarity of the molecule.

    • Natural Bond Orbital (NBO) analysis: To determine atomic charges and analyze intramolecular charge transfer.

Computational workflow for determining electronic properties via DFT.

Experimental Validation: Photoelectron Spectroscopy (PES)

While DFT provides excellent predictions, experimental validation is the cornerstone of scientific integrity. Photoelectron spectroscopy (PES) is a primary technique for directly measuring the ionization potential of a molecule, providing a direct comparison to the computationally derived HOMO energy.[11][12]

• Sample Preparation: The solid 6-Nitro-2-(tribromomethyl)quinoline sample is vaporized under high vacuum. This ensures the analysis of isolated, gas-phase molecules, free from intermolecular interactions that would complicate the data.[12]

• Ionization: The gaseous sample is irradiated with a monochromatic high-energy photon source, typically vacuum ultraviolet (VUV) radiation. The energy of these photons is known with high precision.[12]

• Electron Energy Analysis: When a photon strikes a molecule, it can eject an electron. An electron energy analyzer measures the kinetic energy of these photoejected electrons.[11]

• Data Analysis: The ionization potential (IP), which corresponds to the energy required to remove an electron from a specific molecular orbital, is calculated using the equation: IP = Photon Energy - Electron Kinetic Energy .[12] The first peak in the resulting spectrum corresponds to the ionization from the HOMO and can be directly compared with the negative of the HOMO energy calculated by DFT (Koopmans' theorem).

Steric Properties: Quantifying Molecular Architecture

Steric effects, which arise from the spatial arrangement of atoms, are nonbonding interactions that critically influence molecular shape and reactivity.[7] In drug development, the size and shape of a molecule (its steric profile) are as important as its electronic properties, dictating how well it fits into a target's binding pocket.[13]

Theoretical Prediction via Computational Modeling

The optimized molecular geometry obtained from DFT calculations serves as the foundation for quantifying steric properties.

The 2-(tribromomethyl)quinoline core will be dominated by the -CBr₃ group. This substituent is exceptionally large and will create significant steric hindrance around the C-2 position and the adjacent quinoline nitrogen atom. This has several key implications:

• Restricted Conformational Flexibility: The bulk of the -CBr₃ group will likely restrict the rotation of bonds and lock the molecule into a preferred conformation.

• Shielding of the Nitrogen Atom: The steric bulk will partially shield the quinoline nitrogen, potentially hindering its ability to act as a hydrogen bond acceptor or to coordinate with metal ions, which are common interaction modes for quinoline-based drugs.[7]

• Directional Interactions: The defined shape will force any interacting molecule, such as a receptor, to approach from specific, less-hindered directions.

From the computationally optimized structure, several steric parameters can be calculated to provide a quantitative measure of the molecule's bulk and shape.

Steric Parameter	Description	Implication for 6-Nitro-2-(tribromomethyl)quinoline	Reference
Molecular Volume	The total volume occupied by the molecule.	Expected to be large due to the -CBr₃ group. A key factor in determining if the molecule can fit within a constrained binding pocket.	[14]
Verloop Sterimol Parameters (L, B1, B5)	These parameters define the dimensions of a substituent. L is the length, B1 is the minimum width, and B5 is the maximum width.	The -CBr₃ group will have a large L and B5 value, quantifying its significant bulk and providing specific dimensions for QSAR modeling.	[14]
Accessible Surface Area (ASA)	The surface area of the molecule that is accessible to a solvent probe.	Can be used to predict solubility and hydrophobic interactions. The bulky, nonpolar -CBr₃ group will contribute significantly to the nonpolar ASA.

Experimental Validation: X-ray Crystallography

Single-crystal X-ray crystallography is the definitive method for determining the three-dimensional structure of a molecule in the solid state. It provides precise atomic coordinates, bond lengths, and bond angles, from which steric properties can be directly observed and measured.

• Crystal Growth: High-quality single crystals of 6-Nitro-2-(tribromomethyl)quinoline must be grown. This is often the most challenging step and may require screening various solvents and crystallization conditions (e.g., slow evaporation, vapor diffusion).

• Data Collection: A suitable crystal is mounted on a diffractometer. It is then irradiated with monochromatic X-rays, and the resulting diffraction pattern is recorded as the crystal is rotated.

• Structure Solution and Refinement: The diffraction data is used to calculate an electron density map of the unit cell. From this map, the positions of the atoms are determined (structure solution). This initial model is then refined against the experimental data to yield a final, highly accurate molecular structure.

• Analysis: The final crystallographic information file (CIF) provides the precise 3D coordinates of every atom. This data can be visualized and used to measure intramolecular distances and angles, confirming the steric hindrance predicted by computational models.

Interplay of electronic and steric properties and their implications.

Integrated Analysis & Implications for Drug Development

The true predictive power of this analysis lies in synthesizing the electronic and steric insights. The 6-Nitro-2-(tribromomethyl)quinoline molecule is electronically activated for certain reactions but sterically hindered.

• Reactivity Paradox: The strong electron-withdrawing nature of the substituents makes the quinoline ring system electron-deficient and potentially susceptible to nucleophilic aromatic substitution (SNAr). However, the immense steric bulk of the -CBr₃ group at the 2-position would likely hinder the approach of all but the smallest nucleophiles to the C-2 and C-4 positions. This interplay creates a unique reactivity profile that can be exploited for selective chemical modifications.

• Receptor Interactions: In the context of a biological target, such as a kinase active site, the molecule's properties suggest a specific binding hypothesis. The electron-deficient aromatic rings could engage in favorable π-stacking interactions with electron-rich aromatic residues (e.g., Phenylalanine, Tyrosine). The nitro group's oxygen atoms could act as hydrogen bond acceptors. Crucially, the steric bulk of the -CBr₃ group would need to be accommodated by a large, likely hydrophobic pocket within the binding site. This requirement for a specific pocket shape could be a powerful driver of binding selectivity, a highly desirable trait in modern drug design.[3][13]

• ADME Properties: The large, hydrophobic -CBr₃ group will likely decrease aqueous solubility while increasing lipophilicity (LogP). This could enhance membrane permeability but may also lead to challenges in formulation and potential off-target toxicity. These factors must be carefully balanced during the drug development process.[15]

Conclusion

While 6-Nitro-2-(tribromomethyl)quinoline represents an uncharacterized entity in the public literature, a robust analysis based on established chemical principles allows us to construct a detailed predictive model of its properties. It is characterized by a highly electron-deficient aromatic system and significant steric bulk localized at the 2-position. This unique combination of features suggests a molecule with a distinct reactivity profile and specific requirements for biological target binding, making it a potentially valuable scaffold for developing selective therapeutic agents. The computational and experimental frameworks detailed in this guide provide a clear and actionable path for researchers to validate these predictions and unlock the full potential of this and similar highly functionalized quinoline derivatives.

References

• A Technical Deep Dive into the Theoretical and Computational Landscape of 2-Substituted Quinolines - Benchchem. (URL: )
• Investigation of quinoline derivatives by photoemission spectroscopy and theoretical calcul
• Computational analysis and experimental validation of a quinoline derivative for optoelectronic and pharmacological applic

• Computational Analysis and Experimental Validation of a Quinoline Derivative for Optoelectronic and Pharmacological Applications | Request PDF - ResearchGate. (URL: [Link])

• Synthesis, DFT studies on a series of tunable quinoline deriv
• Conformational Restriction and Steric Hindrance in Medicinal Chemistry - ScienceDirect. (URL: )

• Absolute Stereochemical Determination of Organic Molecules through Induction of Helicity in Host–Guest Complexes | Accounts of Chemical Research - ACS Publications. (URL: [Link])

• Steric effects - Wikipedia. (URL: [Link])

• Steric effects: The problem of their quantitative assessment and manifestation in the reactivity of hetero-organic compounds | Request PDF - ResearchGate. (URL: [Link])

• Steric parameters, molecular modeling and hydropathic interaction analysis of the pharmacology of para-substituted methcathinone analogues - PMC. (URL: [Link])

• Activation of 6-bromoquinoline by nitration: synthesis of morpholinyl and piperazinyl quinolines - Semantic Scholar. (URL: [Link])

• SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW - IIP Series. (URL: [Link])

• Review on recent development of quinoline for anticancer activities - ScienceDirect. (URL: [Link])

• Synthesis of derivatives of quinoline. - SciSpace. (URL: [Link])

• A Comparative Analysis of the Electronic Properties of Nitrocinnoline and Nitroisoquinoline - Benchchem. (URL: )

• Synthesis of 6‐nitro quinoline based 1,2,3‐triazole derivatives. - ResearchGate. (URL: [Link])

• Biochemical characteristics of the 6-nitro regioisomer of nitroxoline and its 1,2,3,4-tetrahydroquinoline analogues. (URL: [Link])

• Can Functionalization of Quinoline Derivatives Be Exploited to Control Quinolines Cytotoxic Effects? - Brieflands. (URL: [Link])

• Nanomaterial assisted bulk scale synthesis of 2-methyl-6-nitroquinoline - PMC. (URL: [Link])

• Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020-2024). (URL: [Link])

• A Technical Guide to the Physicochemical Properties of 6-Nitroquinoline - Benchchem. (URL: )

• Comprehensive review on current developments of quinoline-based anticancer agents - ScienceDirect. (URL: [Link])

• From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and its Derivatives - Oriental Journal of Chemistry. (URL: [Link])

• Recent Progress in Nitro-Promoted Direct Functionalization of Pyridones and Quinolones. (URL: [Link])

• The Nitro-Chloro Substitution on Two Quinolinone-Chalcones: From Molecular Modeling to Antioxidant Potential - PMC. (URL: [Link])

• Quinoline derivatives volunteering against antimicrobial resistance: rational approaches, design strategies, structure activity relationship and mechanistic insights - PMC. (URL: [Link])

• 6-Nitroquinoline | C9H6N2O2 | CID 11945 - PubChem. (URL: [Link])

• Photophysical, photostability, and ROS generation properties of new trifluoromethylated quinoline-phenol Schiff bases - Beilstein Archives. (URL: [Link])

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Protocols & Analytical Methods

Application Notes & Protocols: The Synthetic Versatility of 6-Nitro-2-(tribromomethyl)quinoline in Modern Drug Discovery

Introduction: Unlocking a Privileged Scaffold

The quinoline nucleus is a cornerstone in medicinal chemistry, forming the structural basis for a vast array of therapeutic agents, from antimalarials to anticancer drugs.[1][2] Its rigid, planar structure and hydrogen bonding capabilities make it an ideal scaffold for interacting with biological targets. The strategic functionalization of the quinoline ring is paramount to modulating its pharmacological profile.

This guide focuses on 6-Nitro-2-(tribromomethyl)quinoline , a highly functionalized building block designed for synthetic diversification. This molecule incorporates three key features that make it exceptionally valuable for researchers in drug development:

• The Quinoline Core: A proven "privileged scaffold" in pharmacologically active compounds.[2]

• The 6-Nitro Group: This powerful electron-withdrawing group serves a dual purpose. It can be a critical pharmacophore in its own right or act as a potent activating group, making the quinoline ring susceptible to nucleophilic aromatic substitution (SNAr) reactions.[3][4] This allows for the introduction of diverse functionalities at specific positions.

• The 2-(Tribromomethyl) Group: A synthetically versatile handle. This group can undergo transformations into a variety of other functionalities, most notably a carboxylic acid or its derivatives, or participate in elimination and rearrangement reactions.

This document provides detailed protocols and expert insights into the key reactions of 6-Nitro-2-(tribromomethyl)quinoline, empowering researchers to leverage its full synthetic potential.

Critical Safety & Handling

Working with highly functionalized nitroaromatic compounds requires strict adherence to safety protocols. 6-Nitro-2-(tribromomethyl)quinoline and related reagents should be handled with care.

General Precautions:

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses with side shields, and appropriate chemical-resistant gloves.

• Ventilation: Handle the solid compound and all reactions within a certified chemical fume hood to avoid inhalation of dust or vapors.[5]

• Skin and Eye Contact: The compound is expected to be an irritant. Avoid contact with skin and eyes. In case of contact, rinse immediately and thoroughly with water.[5][6]

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.[5][7]

Hazard Statement	Precautionary Measures
H315: Causes skin irritation	P264: Wash skin thoroughly after handling. P280: Wear protective gloves.[5]
H319: Causes serious eye irritation	P280: Wear eye protection. P305+P351+P338: IF IN EYES: Rinse cautiously.[5]
H335: May cause respiratory irritation	P261: Avoid breathing dust. P271: Use only in a well-ventilated area.[5]
General Nitroaromatic Hazards	May be harmful if swallowed, inhaled, or absorbed through the skin.[7][8]

Mapping the Reactivity of 6-Nitro-2-(tribromomethyl)quinoline

The molecule offers three primary sites for chemical modification, allowing for a modular approach to library synthesis. Understanding these reactive centers is key to designing successful synthetic strategies.

Caption: Key reactive sites on the 6-Nitro-2-(tribromomethyl)quinoline scaffold.

Application Protocol 1: Hydrolysis of the Tribromomethyl Group

Scientific Principle: The tribromomethyl group can be readily hydrolyzed to a carboxylic acid under basic conditions. This transformation is a robust method for introducing a key acidic functional group, often desired for its ability to improve solubility or act as a hydrogen bond donor/acceptor in ligand-receptor interactions. The reaction proceeds through a series of nucleophilic substitutions and eliminations at the benzylic-like position.

Detailed Step-by-Step Protocol:

• Reagent Preparation: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 6-Nitro-2-(tribromomethyl)quinoline (1.0 eq) in a suitable solvent such as dioxane or a mixture of THF/water (10 mL per mmol of substrate).

• Reaction Initiation: Add an aqueous solution of a strong base, such as sodium hydroxide (4.0 eq, 2M solution), to the flask.

• Heating: Heat the reaction mixture to reflux (typically 90-100 °C). The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) until the starting material is fully consumed.

• Work-up:

  • Cool the reaction mixture to room temperature and then place it in an ice bath.

  • Carefully acidify the mixture to pH ~2-3 using concentrated hydrochloric acid. A precipitate of the carboxylic acid product should form.

  • Collect the solid product by vacuum filtration.

  • Wash the solid with cold water to remove inorganic salts.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield 6-nitroquinoline-2-carboxylic acid.

Expert Insight: The choice of base and solvent can be critical. Silver nitrate in aqueous acetone can also effect this transformation, often under milder conditions, by facilitating the departure of bromide ions.

Application Protocol 2: Nucleophilic Aromatic Substitution (SNAr)

Scientific Principle: The electron-withdrawing nitro group at the C6 position strongly activates the quinoline ring towards nucleophilic attack. Theoretical and experimental studies on related nitroquinolines show that the C5 position is particularly electron-deficient and susceptible to substitution.[9][10] This SNAr reaction allows for the direct formation of C-N, C-O, or C-S bonds, providing a powerful route to a wide range of derivatives. The mechanism involves the formation of a stabilized Meisenheimer-like intermediate.[10]

Caption: General experimental workflow for SNAr reactions.

Detailed Step-by-Step Protocol (Example with Morpholine):

• Reaction Setup: To a flame-dried flask under an inert atmosphere (e.g., Nitrogen), add 6-Nitro-2-(tribromomethyl)quinoline (1.0 eq), anhydrous potassium carbonate (2.0 eq), and anhydrous DMSO (5 mL per mmol of substrate).

• Addition of Nucleophile: Add morpholine (1.2 eq) to the stirred suspension.

• Heating: Heat the reaction mixture to 100 °C. The solution will typically darken in color.

• Monitoring: Follow the reaction's progress by TLC (e.g., using a 3:1 Hexanes:Ethyl Acetate eluent). The appearance of a new, more polar spot and the disappearance of the starting material indicate conversion.

• Work-up:

  • After the reaction is complete (typically 4-12 hours), cool the mixture to room temperature.

  • Pour the reaction mixture into a separatory funnel containing water and ethyl acetate.

  • Extract the aqueous layer three times with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude oil or solid by flash column chromatography on silica gel to afford the desired 5-morpholino-6-nitro-2-(tribromomethyl)quinoline.

Data Summary for SNAr Reactions:

Nucleophile	Product Structure	Typical Conditions	Expected Outcome
Morpholine	5-(Morpholin-4-yl)-6-nitro-2-(tribromomethyl)quinoline	K₂CO₃, DMSO, 100 °C	High yield of the C-N coupled product.[3]
Piperidine	6-Nitro-5-(piperidin-1-yl)-2-(tribromomethyl)quinoline	K₂CO₃, DMF, 100 °C	Efficient substitution is expected.
Sodium Methoxide	5-Methoxy-6-nitro-2-(tribromomethyl)quinoline	NaOMe, MeOH, Reflux	Formation of the methoxy ether derivative.

Application Protocol 3: Reduction of the Nitro Group

Scientific Principle: The aromatic nitro group is readily reduced to a primary amine, a critical functional group for further derivatization (e.g., amide coupling, diazotization). A common and reliable method for this transformation is the use of tin(II) chloride in an acidic medium. This method is often preferred over catalytic hydrogenation when sensitive functional groups, such as the tribromomethyl group, are present, as it avoids dehalogenation side reactions.

Detailed Step-by-Step Protocol:

• Reagent Preparation: In a round-bottom flask, suspend 6-Nitro-2-(tribromomethyl)quinoline (1.0 eq) in ethanol (15 mL per mmol).

• Addition of Reducing Agent: Add a solution of tin(II) chloride dihydrate (SnCl₂·2H₂O) (4.0-5.0 eq) in concentrated hydrochloric acid (5 mL per mmol) portion-wise to the stirred suspension. The addition may be exothermic.

• Reaction: Stir the reaction mixture at room temperature or with gentle heating (e.g., 50 °C) until the starting material is consumed as indicated by TLC.

• Work-up:

  • Cool the reaction mixture in an ice bath.

  • Carefully basify the mixture to pH > 10 by the slow addition of a concentrated aqueous solution of sodium hydroxide. This will precipitate tin salts.

  • Extract the resulting slurry with ethyl acetate or dichloromethane.

  • Filter the combined organic extracts through a pad of celite to remove insoluble tin salts.

• Purification: Dry the filtrate over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. The resulting crude 6-amino-2-(tribromomethyl)quinoline can be purified by column chromatography if necessary.

Expert Insight: The resulting 6-aminoquinoline is a versatile intermediate. It can be used in coupling reactions to build more complex molecules or diazotized to introduce other functionalities like halogens or hydroxyl groups via Sandmeyer-type reactions.

Conclusion

6-Nitro-2-(tribromomethyl)quinoline is a potent and versatile chemical tool for researchers in medicinal chemistry and materials science. By understanding the distinct reactivity of its three key functional domains—the tribromomethyl group, the nitro-activated aromatic ring, and the nitro group itself—scientists can strategically and efficiently synthesize libraries of novel quinoline derivatives. The protocols outlined in this guide provide a robust foundation for exploring the rich chemistry of this valuable building block.

References

• Synthesis and optical properties of bis- and tris-alkynyl-2-trifluoromethylquinolines. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Activation of 6-bromoquinoline by nitration: synthesis of morpholinyl and piperazinyl quinolines. Arkivoc. Available at: [Link]

• 6-Nitroquinoline Safety Data Sheet (SDS) | CAS: 613-50-3. Chemdor Chemicals. Available at: [Link]

• Thienoquinolines. Part 6. Reaction of 2-chloro-3-(1,2-dibromoethyl)-quinolines with thiourea. Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link]

• New 6-nitro-4-substituted quinazoline derivatives targeting epidermal growth factor receptor: design, synthesis and in vitro anticancer studies. Future Medicinal Chemistry. Available at: [Link]

• SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series. Available at: [Link]

• Can Functionalization of Quinoline Derivatives Be Exploited to Control Quinolines Cytotoxic Effects?. Brieflands. Available at: [Link]

• On-Water Synthesis of 2-Substituted Quinolines from 2-Aminochalcones Using Benzylamine as the Nucleophilic Catalyst. The Journal of Organic Chemistry. Available at: [Link]

• Chemistry of Nitroquinolones and Synthetic Application to Unnatural 1-Methyl-2-quinolone Derivatives. Molecules. Available at: [Link]

• Nanomaterial assisted bulk scale synthesis of 2-methyl-6-nitroquinoline. Materials Today: Proceedings. Available at: [Link]

• Synthesis of 2‐Trifluoromethyl Quinolines from α,β‐Unsaturated Trifluoromethyl Ketones: Regiochemistry Reversal Comparing to the Standard Skraup‐Doebner‐Von Miller Synthesis. European Journal of Organic Chemistry. Available at: [Link]

• New 6-nitro-4-substituted quinazoline derivatives targeting epidermal growth factor receptor: design, synthesis and in vitro anticancer studies. Future Medicinal Chemistry. Available at: [Link]

• Synthesis of Substituted Quinolines by the Electrophilic Cyclization of N-(2-Alkynyl)anilines. Arkivoc. Available at: [Link]

• AN OVERVIEW OF QUINOLINE DERIVATIVES AS ANTI-CANCER AGENTS. Azhar Journal of Pharmaceutical Sciences. Available at: [Link]

• Synthesis of 6‐nitro quinoline based 1,2,3‐triazole derivatives. ResearchGate. Available at: [Link]

• A New Way to 2,3,4-Trisubstituted Benzo[h]quinolines: Synthesis, Consecutive Reactions and Cellular Activities. Molecules. Available at: [Link]

• Reductive rearrangement of substituted quinolines to 2,3-disubstituted indoles enabled by water activation. Chemical Science. Available at: [Link]

• Syntheses of derivatives of quinoline. Journal of the American Chemical Society. Available at: [Link]

• Nucleophilic Nitration of Selected Aza-Aromatics: Experiments and Modelling. Defence Science and Technology Organisation. Available at: [Link]

• Nucleophilic Substitution on 2-Monosubstituted Quinoxalines Giving 2,3-Disubstituted Quinoxalines: Investigating the Effect of the 2-Substituent. Molecules. Available at: [Link]

• Aromatic nucleophilic substitution of hydrogen: reactions of 6-nitroquinoline with potassium cyanide and nitroalkanes. Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link]

• Catalyst-free nucleophilic substitution of hydrogen in quinoline rings by acylethynylpyrroles: stereoselective synthesis of 2-(E-2-acylethenylpyrrolyl)quinolines. New Journal of Chemistry. Available at: [Link]

• How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices. Molecules. Available at: [Link]

• Aromatic nucleophilic substitution of hydrogen: mechanism of reaction of 6-nitroquinoline with cyanide ions, with and without participation of methyl cyanoacetate. Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link]

• Dearomative triple elementalization of quinolines driven by visible light. Nature Communications. Available at: [Link]

• Dearomative triple elementalization of quinolines driven by visible light. Nature Communications. Available at: [Link]

• Asymmetric Hydrogenation of Quinolines and Isoquinolines Activated by Chloroformates. Angewandte Chemie International Edition. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Resolving Solubility Challenges with 6-Nitro-2-(tribromomethyl)quinoline

Welcome to the technical support resource for 6-Nitro-2-(tribromomethyl)quinoline. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve the common yet critical challenge of poor aqueous solubility with this compound in biological assays. Our goal is to provide you with the foundational knowledge, practical troubleshooting steps, and advanced strategies to ensure the reliability and reproducibility of your experimental data.

Frequently Asked Questions (FAQs)

Section 1: Understanding the Compound

Q1: Why is my 6-Nitro-2-(tribromomethyl)quinoline poorly soluble in aqueous buffers?

A1: The solubility challenge with 6-Nitro-2-(tribromomethyl)quinoline is rooted in its molecular structure. The core of the molecule is a quinoline ring system, which is an aromatic and inherently hydrophobic (water-repelling) structure.[1] This hydrophobicity is significantly increased by two key substituents:

• A Nitro Group (-NO2): While polar, the nitro group can contribute to strong crystal lattice energy, making it difficult for water molecules to surround and dissolve the individual compound molecules.

• A Tribromomethyl Group (-CBr3): This is a large, highly lipophilic group that drastically reduces the compound's affinity for aqueous environments.

The combination of a hydrophobic core and lipophilic functional groups makes it energetically unfavorable for the compound to dissolve in water-based buffers, leading to the solubility issues you are observing.[1]

Q2: What is the difference between "kinetic" and "thermodynamic" solubility, and why is it critical for my experiments?

A2: This is a crucial distinction that impacts how you design and interpret your experiments.

• Kinetic Solubility is the concentration at which a compound precipitates when a concentrated stock solution (usually in DMSO) is rapidly diluted into an aqueous buffer.[2][3] This measurement reflects the compound's tendency to remain in a temporary, supersaturated state before crashing out of solution.[4][5] Kinetic solubility is often what is most relevant for high-throughput screening (HTS) where compounds are tested quickly after dilution.[6]

• Thermodynamic Solubility is the true equilibrium concentration of a compound in a saturated solution after an extended period of equilibration (e.g., 24-72 hours) with the solid compound.[3] This value is typically lower than kinetic solubility because, given enough time, the compound will arrange into its most stable, lowest-energy (and least soluble) crystalline form.[4][5]

Why it matters: If the concentration of 6-Nitro-2-(tribromomethyl)quinoline in your assay exceeds its kinetic solubility, you will see immediate precipitation. If it is below the kinetic solubility but above the thermodynamic solubility, it may appear dissolved initially but can precipitate over the course of a longer incubation (e.g., in a 24- or 48-hour cell-based assay).[1][7] Understanding both helps diagnose precipitation issues and set appropriate concentration ranges for your experiments.

Section 2: Initial Troubleshooting & Stock Solution Preparation

Q3: What is the best solvent for preparing a high-concentration stock solution of 6-Nitro-2-(tribromomethyl)quinoline?

A3: For hydrophobic compounds like this, Dimethyl Sulfoxide (DMSO) is the most common and effective starting solvent.[7][8] It is a powerful organic solvent that can dissolve a wide array of compounds at high concentrations.

Protocol 1: Preparation and Handling of a DMSO Stock Solution

Objective: To properly solubilize and store 6-Nitro-2-(tribromomethyl)quinoline to ensure compound integrity.

Materials:

• 6-Nitro-2-(tribromomethyl)quinoline (solid)

• Anhydrous, high-purity DMSO

• Sterile, low-binding microcentrifuge tubes or amber glass vials

• Vortex mixer and/or sonicator

Procedure:

• Weighing: Carefully weigh the desired amount of solid compound. It is best practice to use the entire contents of the vial to avoid issues with static or material adhering to the container walls.[7]

• Solvent Addition: Add a precise volume of DMSO to achieve your target concentration (e.g., 10 mM or 20 mM).

• Dissolution: Vortex the solution vigorously. If solids persist, use a bath sonicator for 5-10 minute intervals to aid dissolution by breaking up solid aggregates.[1] Gentle warming in a 37°C water bath can also be used, but you must be cautious about the compound's thermal stability.[1]

• Verification: Visually inspect the solution against a light source to ensure there are no visible particulates.

• Storage:

  • Aliquot the stock solution into single-use volumes in low-binding tubes.[7] This is critical to prevent degradation from repeated freeze-thaw cycles.[9]

  • Store aliquots at -20°C or -80°C in a desiccated environment. For many compounds in DMSO, storage at -20°C is suitable for several months.[7]

Best Practices:

• Always use high-purity, anhydrous DMSO to prevent compound degradation from water.

• Maintain a detailed inventory of your compound stocks, including concentration, date of preparation, and number of freeze-thaw cycles.[10]

Q4: My compound precipitates immediately when I dilute my DMSO stock into the aqueous assay buffer. What is happening and how can I fix it?

A4: This is a classic solubility problem often termed "solvent shock" or "DMSO shock," and it occurs when the compound's concentration in the final assay medium exceeds its kinetic solubility.[7][8] The compound, which was stable in 100% DMSO, is suddenly exposed to a predominantly aqueous environment where it is not soluble, causing it to precipitate.

Mitigation Strategies:

• Lower the Final Concentration: This is the simplest solution. Your target concentration may be too high for the compound's solubility limit in the assay buffer.

• Reduce the Final DMSO Percentage: While counterintuitive, a very high final DMSO concentration can sometimes be detrimental to assay performance. However, ensuring the final DMSO percentage is sufficient (while remaining non-toxic to cells) can help. Most cell-based assays can tolerate 0.1% - 0.5% DMSO.[11][12]

• Modify the Dilution Technique:

  • Slow, Dropwise Addition: Instead of pipetting the DMSO stock directly into the bulk buffer, add it drop-by-drop to the surface of the buffer while continuously and vigorously vortexing. This promotes rapid mixing and can sometimes keep the compound in a supersaturated state long enough for your experiment.[8]

  • Serial Dilution: Perform an intermediate dilution step. For example, dilute the 10 mM DMSO stock into a smaller volume of buffer to create a 100 µM intermediate, which is then further diluted to the final concentration.

Section 3: Systematic Solubility Assessment

Q5: I'm still seeing precipitation even at what I believe are low concentrations. How can I systematically determine the solubility limit in my specific assay buffer?

A5: Visual inspection can be subjective. A quantitative measurement of kinetic solubility is the next logical step. This will provide a data-driven upper concentration limit for your compound in your exact experimental conditions.

Protocol 2: High-Throughput Kinetic Solubility Assay

Objective: To determine the kinetic solubility limit of 6-Nitro-2-(tribromomethyl)quinoline in a specific aqueous buffer. This protocol is based on nephelometry (light scattering), but can be adapted for UV-Vis absorbance.[1]

Materials:

• 10 mM stock solution of the compound in 100% DMSO.

• Assay buffer of interest (e.g., PBS, cell culture medium).

• 96-well plates (clear for absorbance, black for nephelometry).

• Plate reader with nephelometry or absorbance (at a wavelength outside the compound's absorbance, e.g., >500 nm) capabilities.[13]

Procedure:

• Prepare Compound Plate (in DMSO):

  • In a 96-well plate, create a 2-fold serial dilution of your 10 mM stock solution in 100% DMSO. This will create a range of concentrations (e.g., 10 mM, 5 mM, 2.5 mM... down to ~10 µM).

• Prepare Assay Plate (Aqueous Buffer):

  • Add a fixed volume of your assay buffer to the wells of a new 96-well plate (e.g., 195 µL).

• Dilution and Precipitation:

  • Using a multichannel pipette, transfer a small volume (e.g., 5 µL) from the compound plate to the corresponding wells of the assay plate. This creates a 1:40 dilution and a final DMSO concentration of 2.5%.

• Incubation and Measurement:

  • Seal the plate and incubate at room temperature for 1-2 hours with gentle shaking.

  • Measure the light scattering (nephelometry) or turbidity (absorbance at >500 nm) of each well.

• Data Analysis:

  • Plot the measured signal (light scattering/turbidity) against the nominal compound concentration.

  • The concentration at which the signal begins to sharply increase and deviates from the baseline is the kinetic solubility limit. Below this concentration, the compound is soluble.

Visualization: Troubleshooting Workflow

Caption: Decision tree for troubleshooting compound precipitation.

Section 4: Advanced Solubilization Strategies

Q6: My compound's kinetic solubility is too low for my desired assay concentration, even with optimized co-solvents. What are my options?

A6: When simple co-solvent systems are insufficient, you must turn to more advanced formulation strategies. These methods work by either encapsulating the hydrophobic molecule or altering its physical state to enhance its interaction with water.

Strategy	Mechanism	Best For...	Considerations
Cyclodextrins	Cyclic oligosaccharides with a hydrophobic core and hydrophilic exterior form water-soluble "host-guest" inclusion complexes with the compound.[14][15]	Compounds that fit within the cyclodextrin cavity. A good general-purpose second-line approach.	Can sometimes interfere with compound-target binding. Different cyclodextrin derivatives (e.g., HP-β-CD, SBE-β-CD) should be screened.[16][17]
Lipid-Based Systems (SEDDS/SMEDDS)	Self-emulsifying drug delivery systems are mixtures of oils and surfactants that spontaneously form fine emulsions in aqueous media, keeping the drug solubilized.[18][19]	Highly lipophilic (high LogP) compounds.	Can be complex to formulate and may have their own biological effects.
Nanoparticle Formulations	The compound is formulated into nanoparticles (~100 nm), drastically increasing the surface-area-to-volume ratio and enhancing the dissolution rate.[20][21]	Compounds where other methods have failed and a high concentration is essential.	Technically complex to prepare and characterize. Requires specialized equipment.[22][23]
Amorphous Solid Dispersions	The crystalline compound is converted into a high-energy, amorphous state by dispersing it within a polymer matrix. This amorphous form is more soluble than the stable crystalline form.[24][25]	Compounds with high crystal lattice energy.	Can be physically unstable and may revert to the crystalline form over time.

Protocol 3: Screening for Solubility Enhancement with Cyclodextrins

Objective: To rapidly assess if a cyclodextrin can improve the aqueous solubility of 6-Nitro-2-(tribromomethyl)quinoline.

Materials:

• 6-Nitro-2-(tribromomethyl)quinoline (solid)

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Aqueous buffer (e.g., PBS)

• 96-well filter plate (e.g., 0.45 µm PVDF) and corresponding collection plate

• HPLC or UV-Vis spectrophotometer for concentration analysis

Procedure:

• Prepare Cyclodextrin Solutions: Prepare a series of HP-β-CD solutions in your buffer at various concentrations (e.g., 0%, 1%, 2%, 5%, 10% w/v).

• Add Excess Compound: Add an excess amount of solid 6-Nitro-2-(tribromomethyl)quinoline to each cyclodextrin solution. Ensure enough solid is added so that some remains undissolved at equilibrium.

• Equilibrate: Seal the plate or tubes and shake at room temperature for 24-48 hours to allow the system to reach equilibrium.

• Separate Solid from Supernatant: Use a filter plate to centrifuge and separate the clear, saturated supernatant from the undissolved solid.

• Quantify Solubilized Compound: Analyze the concentration of your compound in the filtered supernatant using a validated analytical method (e.g., HPLC with a standard curve).

• Analyze: Plot the measured compound concentration against the cyclodextrin concentration. A dose-dependent increase in compound concentration indicates successful solubilization via complex formation.[1] This allows you to determine the required cyclodextrin concentration to achieve your target compound concentration.

Section 5: Troubleshooting in Cell-Based Assays

Q7: My compound looked soluble upon addition, but I see crystalline precipitates in my cell culture wells after 24-48 hours. Why?

A7: This is a classic sign that your compound concentration is above its thermodynamic solubility limit.[1] Several factors in a cell culture incubator can promote precipitation over time:

• Temperature Shift: Moving from room temperature preparation to a 37°C incubator can decrease the solubility of some compounds.[7][26]

• pH Shift: Cellular metabolism produces acidic byproducts (like lactic acid), which can gradually lower the pH of the culture medium. If your compound's solubility is sensitive to pH changes, this can cause it to precipitate.[7]

• Interaction with Media Components: The compound may slowly interact with proteins, salts, or other components in the complex cell culture medium, leading to the formation of insoluble complexes.[1][27]

• Evaporation: Slight evaporation from the wells of a culture plate over several days can increase the compound's effective concentration, pushing it past its solubility limit.[27]

Solutions:

• Lower the Concentration: This is the most direct solution. Your compound may still be active at a lower, more soluble concentration.

• Use a Formulation Strategy: Employing a solubilizing agent like a cyclodextrin (as described in Protocol 3) can keep the compound stable in solution for longer periods.

• Reduce Incubation Time: If the experimental design allows, reducing the exposure time may prevent the precipitation from occurring.

Q8: What is a "safe" final concentration of DMSO for my cell-based assay?

A8: This is a critical control for any experiment using a DMSO stock. While DMSO is widely used, it is not inert and can impact cell health and function. The tolerance to DMSO is highly dependent on the cell line and the duration of exposure.[28][29]

General Guidelines for Final DMSO Concentration in Cell Culture:

Final DMSO Conc.	General Effect	Recommendation
≤ 0.1%	Generally considered safe for most cell lines with minimal impact on viability or function.[11]	Ideal for sensitive assays and long-term ( > 48h) incubations.
0.1% - 0.5%	Tolerated by many robust cell lines for incubations up to 72 hours, but may cause subtle effects.[12][29]	Acceptable for many screening assays. Always run a "vehicle control" with the same DMSO concentration to check for effects.
0.5% - 1.0%	Can significantly slow proliferation and may induce cytotoxicity in some cell lines, especially with longer incubations.[11][28]	Use with caution and only for short-term (< 24h) experiments. Thorough validation is required.
> 1.0%	Generally considered cytotoxic to most cell lines.[28][29]	Avoid. Results will likely be confounded by solvent-induced toxicity.

Crucial Note: You must empirically determine the maximum tolerable DMSO concentration for your specific cell line and assay endpoint. Always include a vehicle control (media + identical final DMSO concentration) in your experiments to differentiate compound effects from solvent effects.[12]

References

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. National Center for Biotechnology Information.
• Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). American Pharmaceutical Review.
• 4 Strategies To Formulate Poorly Soluble APIs. Drug Discovery Online.
• Cyclodextrin: a promising candidate in enhancing oral bioavailability of poorly water soluble drugs. MedCrave online.
• Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today.
• Technical Support Center: Enhancing the Solubility of Quinoline-Based Compounds for Biological Assays. BenchChem.
• Application Notes and Protocols for Nanoparticle Formulation of Hydrophobic Drugs: A Focus on Hydroxycamptothecin (HCPT). BenchChem.
• Technical Support Center: Overcoming Solubility Issues of Quinoline Derivatives in Biological Assays. BenchChem.
• kinetic versus thermodynamic solubility temptations and risks. PubMed.
• Pharmaceutical Advances in Cyclodextrin Inclusion Complexes for Improved Bioavailability of Poorly-Soluble Drugs. International Journal of Pharmaceutical Sciences and Nanotechnology.
• Nanoparticles Methods for Hydrophobic Drugs — A Novel Approach: Graphical Abstract. ResearchGate.
• Kinetic versus thermodynamic solubility temptations and risks. Ovid.
• Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies. WuXi AppTec DMPK.
• Shake-Flask Aqueous Solubility Assay (kinetic or thermodynamic assay conditions). Enamine.
• Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. National Center for Biotechnology Information.
• Nanoparticles Methods for Hydrophobic Drugs-A Novel Approach: Graphical Abstract. ResearchGate.
• Technical Support Center: Troubleshooting Compound Precipitation in Cell Culture Media. BenchChem.
• Development of a Cyclodextrin-Based Drug Delivery System to Improve the Physicochemical Properties of Ceftobiprole as a Model Antibiotic. MDPI.
• Full article: Cyclodextrin Controlled Release of Poorly Water-Soluble Drugs from Hydrogels. Taylor & Francis Online.
• Kinetic solubility: Experimental and machine-learning modeling perspectives. PubMed.
• Nanoparticle Formulation for Hydrophilic & Hydrophobic Drugs. ResearchGate.
• Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. Raytor.
• Best Practices in Compound Management for Preserving Compound Integrity and Accurately Providing Samples for Assays. ResearchGate.
• Preparing amorphous hydrophobic drug nanoparticles by nanoporous membrane extrusion. Stanford University.
• Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro. National Center for Biotechnology Information.
• Using live-cell imaging in cell counting — The cytotoxicity of DMSO. Keyence.
• Optimizing Cell Density and Unveiling Cytotoxic Profiles of DMSO and Ethanol in Six Cancer Cell Lines: Experimental and In Silico Insights. MDPI.
• Cell Culture FAQ: How does DMSO affect your cells?. Eppendorf.
• Compound Management and Integrity. Beckman Coulter.
• The study of the influence of DMSO on human fibroblasts proliferation in-vitro. Jagiellonian Center of Innovation.
• An automated, high-throughput approach to generating cocrystals with solvent-drop grinding (SDG). Unchained Labs.
• Troubleshooting Precipitation in Cell Culture: Causes and Solutions. Procell.
• Potent Compound Handling Operations: Exposure To APIs. Agno Pharmaceuticals.
• High-throughput 96-well cocrystal screening workflow for active pharmaceutical ingredients. Unchained Labs.
• High-throughput encapsulated nanodroplet screening for accelerated co-crystal discovery. National Center for Biotechnology Information.
• An integrated high-throughput screening approach for purification of solid organic compounds by trituration and crystallization in solvents. Princeton University.
• Synthetic Approaches and Biological Activities of Quinoline Derivatives: A Review. MDPI.
• Biological evaluation of some quinoline derivatives with different functional groups as anticancer agents. PubMed.
• Exploring the antitumor potential of novel quinoline derivatives via tubulin polymerization inhibition in breast cancer; design, synthesis and molecular docking. RSC Publishing.
• A REVIEW ON QUINOLINE AND ITS DERIVATIVES. Novelty Journals.
• Biochemical characteristics of the 6-nitro regioisomer of nitroxoline and its 1,2,3,4-tetrahydroquinoline analogues. Arhiv za higijenu rada i toksikologiju.
• Handling & Processing of Potent Compounds: A Holistic Approach. IPS.
• Best Practices For Handling Potent APIs. Outsourced Pharma.
• Common Cell Culture Problems: Precipitates. Sigma-Aldrich.
• Combinatorial chemistry and high-throughput screening in drug discovery and development. ResearchGate.
• How to deal with the poor solubility of tested compounds in MTT assay?. ResearchGate.
• Synthesis and Biological Activity Investigation of Some Quinoline-2-One Derivatives. ResearchGate.

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Technical Support Center: Halogenation of 6-Nitro-2-(tribromomethyl)quinoline

Prepared by the Office of the Senior Application Scientist

This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis and functionalization of complex quinoline derivatives. We will address common challenges and provide in-depth, field-proven insights to help you minimize side reactions during the halogenation of 6-Nitro-2-(tribromomethyl)quinoline. Our focus is on explaining the causality behind experimental choices to empower you to optimize your reaction conditions effectively.

Frequently Asked Questions (FAQs): Understanding the Core Reaction

This section addresses fundamental questions about the reactivity of the 6-Nitro-2-(tribromomethyl)quinoline scaffold.

Q1: What is the expected regioselectivity for halogenation on the quinoline ring?

A1: The halogenation of 6-Nitro-2-(tribromomethyl)quinoline is an electrophilic aromatic substitution (EAS) reaction governed by the directing effects of the existing substituents.

• The 6-Nitro Group (-NO₂): This is a powerful electron-withdrawing group and a strong deactivator. It directs incoming electrophiles to the positions meta to it, which are the C5 and C7 positions.

• The 2-(tribromomethyl) Group (-CBr₃): This group is also electron-withdrawing and deactivates the ring, primarily through induction.

The dominant directing effect comes from the nitro group. Therefore, you should expect the halogen to add primarily at the C5 and C7 positions . The final ratio of these isomers will depend on a sensitive balance between electronic effects and steric hindrance.

Q2: Are side reactions on the 2-(tribromomethyl) group possible?

A2: Further halogenation on the tribromomethyl carbon is highly unlikely as it is already saturated with bromine atoms. However, this group can be susceptible to degradation under harsh conditions, particularly those favoring free-radical pathways (e.g., high heat or UV light).[1] Such conditions should generally be avoided unless benzylic functionalization is the specific goal.

Q3: Why is this reaction prone to low yields and side products?

A3: The quinoline ring is significantly deactivated by two strong electron-withdrawing groups (-NO₂ and -CBr₃). This deactivation makes the ring less nucleophilic and thus less reactive towards electrophiles, requiring more forcing conditions (e.g., stronger catalysts, higher temperatures) to proceed. These very conditions can unfortunately promote side reactions such as degradation or poly-halogenation.[2]

Q4: Which is more selective for this substrate, bromination or chlorination?

A4: Generally, bromination is significantly more selective and less reactive than chlorination in free-radical reactions.[3][4][5] In electrophilic aromatic substitution, while both require a catalyst for a deactivated ring, bromination is often easier to control. The higher reactivity of chlorine can lead to a greater propensity for over-halogenation. According to the reactivity-selectivity principle, the less reactive reagent (bromine) will be more selective in choosing its reaction site.[3]

Troubleshooting Guide: From Problem to Solution

This section is structured to provide direct solutions to common experimental issues.

Problem Encountered	Probable Cause(s)	Recommended Solutions & Scientific Rationale
Low or No Conversion of Starting Material	1. Insufficient Electrophilicity: The halogen (e.g., Br₂) is not polarized enough to attack the highly deactivated quinoline ring. 2. Catalyst Inactivity: The Lewis acid catalyst (if used) is poisoned or insufficient. 3. Low Temperature: The activation energy for the reaction is not being met.	1. Use a Lewis Acid Catalyst: Introduce a catalyst like FeBr₃ (for bromination) or AlCl₃ (for chlorination) to polarize the X-X bond, creating a potent electrophile ("X⁺").[6] 2. Ensure Anhydrous Conditions: Water can deactivate Lewis acid catalysts. Use freshly dried solvents and flame-dried glassware. 3. Gentle Heating: Cautiously increase the reaction temperature in increments (e.g., to 40-50 °C), while monitoring for side product formation via TLC.
Formation of Poly-halogenated Products	1. Excess Halogenating Agent: Using too much of the halogenating reagent. 2. High Local Concentration: Adding the halogenating agent too quickly. 3. Prolonged Reaction Time: Allowing the reaction to proceed long after the starting material is consumed.	1. Control Stoichiometry: Use a slight excess (e.g., 1.05-1.1 equivalents) of the halogenating agent. Avoid large excesses.[7] 2. Slow, Controlled Addition: Dissolve the halogenating agent in the reaction solvent and add it dropwise to the solution of the quinoline derivative, preferably at a low temperature (e.g., 0 °C) to dissipate heat. 3. Monitor Reaction Progress: Use TLC or HPLC to track the disappearance of the starting material. Quench the reaction promptly once full consumption is observed.
Poor Regioselectivity (Mixture of C5 and C7 Isomers)	1. Solvent Effects: The solvent can influence the transition state energies for attack at the two different positions. 2. Reaction Temperature: Higher temperatures can reduce selectivity by providing enough energy to overcome the activation barrier for the less-favored isomer.	1. Solvent Screening: Test a range of solvents. Non-polar solvents like dichloromethane (DCM) or carbon tetrachloride may offer different selectivity compared to more polar solvents like acetic acid. Halogenated solvents can sometimes influence reaction pathways through specific interactions.[8][9] 2. Lower Reaction Temperature: Running the reaction at 0 °C or even lower can amplify the small energy differences between the pathways leading to the C5 and C7 isomers, favoring the more kinetically accessible product.
Product Degradation (Dark Color, Complex Mixture)	1. Harsh Conditions: High temperatures or overly aggressive reagents can cause decomposition of the nitro-aromatic system.[10][11] 2. Oxidative Side Reactions: Some halogenation conditions can be oxidative.[12] 3. Light-Induced Radical Reactions: If using elemental halogens, exposure to UV light can initiate unwanted radical chain reactions.[1]	1. Use Milder Reagents: Consider N-Bromosuccinimide (NBS) or N-Chlorosuccinimide (NCS) as alternatives to Br₂ or Cl₂. These reagents generate a low concentration of the halogen in situ and are often less aggressive. 2. Protect from Light: Conduct the reaction in a flask wrapped with aluminum foil to prevent photochemical side reactions. 3. Inert Atmosphere: Running the reaction under an inert atmosphere (N₂ or Ar) can prevent oxidative side reactions. Oxygen can sometimes act as a radical inhibitor, but in other cases, it can participate in unwanted side reactions.[13]

Visualizing the Reaction and Troubleshooting Workflow

A clear understanding of the reaction landscape and a logical troubleshooting process are critical for success.

Caption: Expected products and side products in the electrophilic halogenation.

Caption: A logical workflow for troubleshooting common halogenation issues.

Experimental Protocols

The following protocols are generalized guidelines. You must perform small-scale optimization experiments to determine the ideal conditions for your specific setup.

Protocol 1: General Procedure for Controlled Bromination

This protocol is based on established methods for the bromination of deactivated quinoline systems.[14]

• Preparation: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 6-Nitro-2-(tribromomethyl)quinoline (1.0 eq) in anhydrous dichloromethane (DCM). Cool the flask in an ice bath to 0 °C. Wrap the flask in aluminum foil.

• Catalyst Addition: Add anhydrous iron(III) bromide (FeBr₃) (0.1 eq) to the stirred solution.

• Reagent Addition: In the dropping funnel, prepare a solution of molecular bromine (Br₂) (1.05 eq) in anhydrous DCM.

• Reaction: Add the bromine solution dropwise from the dropping funnel to the stirred quinoline solution over 30-60 minutes. Maintain the temperature at 0 °C.

• Monitoring: After the addition is complete, allow the reaction to stir at 0 °C. Monitor the reaction's progress every 30 minutes by TLC, checking for the consumption of the starting material.

• Quenching: Once the starting material is consumed, quench the reaction by slowly adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to consume excess bromine.

• Work-up: Transfer the mixture to a separatory funnel. Wash the organic layer with saturated aqueous sodium bicarbonate (NaHCO₃) solution, followed by brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel, followed by recrystallization to obtain the final product. Techniques for purifying quinoline derivatives often involve chromatography or crystallization from suitable solvent systems like ethanol/water or DCM/hexane.[15][16]

Protocol 2: Thin Layer Chromatography (TLC) Monitoring

• Stationary Phase: Silica gel 60 F₂₅₄ plates.

• Mobile Phase: Start with a non-polar system like 9:1 Hexane:Ethyl Acetate. Adjust polarity as needed to achieve good separation (Rf values between 0.2 and 0.8).

• Visualization: Use a UV lamp (254 nm) to visualize the aromatic spots. The starting material should have a different Rf value than the halogenated products.

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Reference Data & Comparative Studies

A Comparative Guide to Halogenated Quinolines and the Proffered Anticancer Potential of 6-Nitro-2-(tribromomethyl)quinoline

For Researchers, Scientists, and Drug Development Professionals

In the landscape of anticancer drug discovery, the quinoline scaffold remains a privileged structure, serving as the foundation for a multitude of therapeutic agents.[1][2] Its versatile nature allows for extensive functionalization, leading to compounds with diverse mechanisms of action and a broad spectrum of biological activities.[1][3] This guide provides a comparative analysis of a range of halogenated quinolines, for which substantial experimental data exists, and explores the theoretical yet promising anticancer profile of 6-Nitro-2-(tribromomethyl)quinoline, a compound for which direct experimental data is not yet publicly available.

By examining the established structure-activity relationships (SAR) of halogenated and nitro-substituted quinolines, we can project the potential of this novel scaffold. This guide will delve into the known cytotoxic effects, mechanisms of action, and physicochemical properties of various halogenated quinolines, while constructing a scientifically-reasoned profile for 6-Nitro-2-(tribromomethyl)quinoline based on the known contributions of its constituent functional groups. This comparative approach aims to provide a valuable resource for researchers in the rational design and prioritization of future synthetic and evaluative efforts in the quest for more effective cancer therapeutics.

The Quinoline Core: A Scaffold for Anticancer Innovation

The quinoline ring system, a fusion of a benzene and a pyridine ring, is a cornerstone in medicinal chemistry.[1] Its derivatives have been successfully developed as antimalarial, antibacterial, and, most notably, anticancer agents. The anticancer efficacy of quinoline-based compounds is attributed to their diverse mechanisms of action, which include the inhibition of protein kinases, disruption of microtubule dynamics, and induction of apoptosis.[1][3]

Halogenated Quinolines: A Broad Spectrum of Anticancer Activity

The introduction of halogen atoms (Fluorine, Chlorine, Bromine, Iodine) onto the quinoline scaffold is a well-established strategy to modulate the physicochemical and biological properties of the resulting compounds. Halogenation can influence a molecule's lipophilicity, metabolic stability, and binding affinity to biological targets, often leading to enhanced anticancer potency.[4]

Physicochemical Properties of Halogenated Quinolines

The nature and position of the halogen substituent significantly impact the physicochemical properties of the quinoline derivative. For instance, the highly electronegative trifluoromethyl (-CF3) group can increase metabolic stability and lipophilicity.[5][6]

Property	General Effect of Halogenation	Source(s)
Lipophilicity (LogP)	Increases with the size of the halogen (I > Br > Cl > F). The -CF3 group also significantly increases lipophilicity.	[5]
Metabolic Stability	Can be enhanced, particularly with fluorination, by blocking sites of metabolic oxidation.	[5]
pKa	Halogen substitution generally decreases the basicity of the quinoline nitrogen.	[5]

Anticancer Activity of Halogenated Quinolines: A Comparative Overview

Numerous studies have demonstrated the potent in vitro cytotoxic activity of halogenated quinolines against a wide range of cancer cell lines. The table below summarizes representative data for various halogenated quinoline derivatives.

Compound/Derivative	Substitution Pattern	Cancer Cell Line	IC50 (µM)	Source(s)
6-Bromo-5-nitroquinoline	6-Br, 5-NO2	HT29 (Colon)	Lower than 5-FU	[7]
7-Chloro-6-nitroquinoline Derivative	7-Cl, 6-NO2	HCT-116 (Colon)	0.09	[8]
2,8-bis(trifluoromethyl)quinoline Derivative	2,8-di(CF3)	HL-60 (Leukemia)	19.88 (µg/mL)	[9]
Quinoline-derived Trifluoromethyl Alcohol	CF3-alcohol at C2	A549 (Lung)	14.14	[7]
2-Arylquinoline with C6-halogenation	2-Aryl, 6-Halo	PC3 (Prostate), HeLa (Cervical)	8.3 - 34.34	[5]
N-alkylated, 2-oxoquinoline derivatives	Various	HEp-2 (Larynx)	49.01–77.67 (% inhibition)	[9]

6-Nitro-2-(tribromomethyl)quinoline: A Profile of Inferred Potential

While direct experimental data for 6-Nitro-2-(tribromomethyl)quinoline is not currently available in the public domain, we can construct a hypothetical profile of its potential anticancer activity by analyzing the known effects of its key structural features: the 6-nitro group and the 2-(tribromomethyl) substituent.

The Influence of the 6-Nitro Group

The presence of a nitro group, particularly at the 6-position of the quinoline ring, has been shown to confer significant cytotoxic activity.[3][7][10] The strong electron-withdrawing nature of the nitro group can activate the quinoline system towards nucleophilic attack and may play a role in the molecule's interaction with biological targets.[11] Studies on nitroquinoline derivatives have demonstrated potent antiproliferative effects and the induction of apoptosis in cancer cells.[3][7] For instance, 6-bromo-5-nitroquinoline showed greater antiproliferative activity against the HT29 colon cancer cell line than the standard chemotherapeutic drug 5-fluorouracil.[7]

The Role of the 2-(Tribromomethyl) Substituent

The 2-position of the quinoline ring is a critical site for substitution, with many 2-substituted quinolines exhibiting significant anticancer activity. While data on the tribromomethyl (-CBr3) group is scarce, the related trifluoromethyl (-CF3) group is a well-studied substituent known to enhance the biological activity of many heterocyclic compounds.[4][5][6] The -CF3 group is a strong electron-withdrawing group that can increase the metabolic stability and lipophilicity of a molecule, potentially leading to improved cellular uptake and target engagement.[2][5]

It is reasonable to hypothesize that the tribromomethyl group would also act as a strong electron-withdrawing group, albeit with different steric and electronic properties compared to the trifluoromethyl group. The larger size of the bromine atoms could influence the binding of the molecule to its biological target.

Projected Anticancer Profile of 6-Nitro-2-(tribromomethyl)quinoline

Based on the individual contributions of its functional groups, 6-Nitro-2-(tribromomethyl)quinoline is projected to be a potent anticancer agent.

• Cytotoxicity: The combination of the 6-nitro and 2-(tribromomethyl) groups is expected to result in high cytotoxicity against a range of cancer cell lines. The nitro group is a known cytotoxin, and the tribromomethyl group at the 2-position could further enhance this activity.

• Mechanism of Action: The mechanism of action is likely to be multifactorial. The planar quinoline ring may intercalate with DNA, a known mechanism for some quinoline derivatives.[9] Furthermore, the electron-deficient nature of the molecule could make it a target for reductive enzymes within cancer cells, potentially leading to the generation of reactive oxygen species and subsequent apoptosis. The strong electron-withdrawing nature of both substituents may also position the molecule as a potential kinase inhibitor.

Experimental Protocols

To facilitate further research into this promising class of compounds, we provide detailed, step-by-step methodologies for key experiments in the evaluation of quinoline derivatives.

Synthesis of 6-Nitro-2-(tribromomethyl)quinoline (Hypothetical)

While a specific synthesis for this compound is not reported, a plausible synthetic route can be proposed based on established quinoline chemistry.

Caption: A proposed synthetic workflow for 6-Nitro-2-(tribromomethyl)quinoline.

Step-by-Step Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 4-nitroaniline and a suitable acid catalyst (e.g., hydrochloric acid or sulfuric acid) in a solvent such as ethanol.

• Addition of Aldehyde: Slowly add bromal (tribromoacetaldehyde) to the reaction mixture with stirring.

• Reflux: Heat the reaction mixture to reflux for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup: After the reaction is complete, cool the mixture to room temperature and neutralize it with a base (e.g., sodium carbonate solution).

• Extraction: Extract the product into an organic solvent (e.g., dichloromethane or ethyl acetate).

• Purification: Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure. The crude product can be purified by column chromatography on silica gel.

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol describes a common method for assessing the cytotoxic effects of a compound on cancer cell lines.

Caption: Workflow for the MTT cytotoxicity assay.

Step-by-Step Protocol:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium and add them to the wells. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 48-72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.

• Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. The IC50 value (the concentration of compound that inhibits cell growth by 50%) can be calculated from the dose-response curve.

Conclusion and Future Directions

This guide has provided a comparative overview of the anticancer properties of halogenated quinolines and has constructed a scientifically-reasoned profile for the potential of 6-Nitro-2-(tribromomethyl)quinoline as a novel anticancer agent. While the lack of direct experimental data for the target compound necessitates an inferential approach, the analysis of structure-activity relationships of related compounds strongly suggests that 6-Nitro-2-(tribromomethyl)quinoline warrants further investigation.

Future research should focus on the synthesis and in vitro evaluation of this compound against a panel of cancer cell lines. Subsequent studies could then explore its mechanism of action, including its effects on DNA integrity, cell cycle progression, and key signaling pathways. The insights gained from such studies will be crucial in determining the therapeutic potential of this and other related quinoline derivatives. The continued exploration of the vast chemical space offered by the quinoline scaffold holds significant promise for the discovery of the next generation of anticancer drugs.

References

• BenchChem. (2025). In-depth Technical Guide: Structure-Activity Relationship Studies of Anticancer Agent 15.
• ACS Omega. (2025).
• BenchChem. (2025). Physical Properties of Trifluoromethyl-Substituted Quinolines: A Technical Guide.
• Sigma-Aldrich. 2-(Trifluoromethyl)quinoline 97 347-42-2.
• Brieflands. (2017). Can Functionalization of Quinoline Derivatives Be Exploited to Control Quinolines Cytotoxic Effects?
• CymitQuimica. CAS 347-42-2: 2-(Trifluoromethyl)quinoline.
• PubMed. (2015). Discovery of Quinoline-Derived Trifluoromethyl Alcohols, Determination of Their in vivo Toxicity and Anticancer Activity in a Zebrafish Embryo Model.
• RSC Advances. (2025). Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview.
• PMC. (2024).
• Semantic Scholar.
• PMC. (2021). Synthesis and optical properties of bis- and tris-alkynyl-2-trifluoromethylquinolines.
• Comprehensive review on current developments of quinoline-based anticancer agents. (2016). Journal of the Indian Chemical Society.
• Synthesis and cytotoxic evaluation of novel simplified plinabulin-quinoline deriv
• HETEROCYCLES. (2021).
• Review on recent development of quinoline for anticancer activities. (2022). Journal of the Indian Chemical Society.
• Dove Medical Press. (2015). Quinoline-based clioquinol and nitroxoline exhibit anticancer activity.
• RSC Publishing.
• Semantic Scholar. (2014). Cytotoxicity Evaluation of a New Set of 2-Aminobenzo[de]iso-quinoline-1,3-diones.
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• PMC. Cytotoxic Cu(II) Complexes with a Novel Quinoline Derivative Ligand: Synthesis, Molecular Docking, and Biological Activity Analysis.
• ResearchGate. (2020). Synthesis of 2‐Trifluoromethyl Quinolines from α,β‐Unsaturated Trifluoromethyl Ketones: Regiochemistry Reversal Comparing to the Standard Skraup‐Doebner‐Von Miller Synthesis | Request PDF.
• PMC. (2025). Design, Synthesis, and Cytotoxicity Evaluation of Novel Indolin-2-One Based Molecules on Hepatocellular Carcinoma HepG2 Cells as Protein Kinase Inhibitors.
• PMC. A New Way to 2,3,4-Trisubstituted Benzo[h]quinolines: Synthesis, Consecutive Reactions and Cellular Activities.
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LC-MS/MS Fragmentation Guide: 6-Nitro-2-(tribromomethyl)quinoline vs. Trifluoromethyl Alternatives

6-Nitro-2-(tribromomethyl)quinoline is a highly specialized halogenated intermediate frequently utilized in the structural elucidation and synthesis of advanced agrochemicals and pharmaceuticals. Accurate liquid chromatography-tandem mass spectrometry (LC-MS/MS) characterization of this compound is notoriously challenging due to the extreme lability of the tribromomethyl (-CBr 3​ ) group.

This guide objectively compares the analytical performance and fragmentation behavior of 6-Nitro-2-(tribromomethyl)quinoline against its industry-standard alternative, 6-Nitro-2-(trifluoromethyl)quinoline. By detailing the causality behind these differences, we provide researchers with the mechanistic insights and validated protocols necessary for robust quantitative analysis.

Physicochemical Causality: The Impact of Halogen Selection on MS Behavior

The fundamental differences in mass spectrometric behavior between these two quinoline derivatives stem directly from the physicochemical properties of their halogen substituents.

• Bond Dissociation Energy (BDE): The C-F bond in the trifluoromethyl alternative is exceptionally strong (~485 kJ/mol), making the -CF 3​ group highly resistant to fragmentation. In stark contrast, the C-Br bond is significantly weaker (~285 kJ/mol). Consequently, the tribromomethyl compound is highly susceptible to both premature in-source fragmentation and low-energy collision-induced dissociation (CID).

• Isotopic Signatures: Fluorine is monoisotopic ( 19 F), yielding a single distinct precursor mass. Bromine, however, exists as two stable isotopes, 79 Br and 81 Br, in a nearly 1:1 ratio. A molecule containing three bromine atoms will exhibit a classic 1:3:3:1 tetrad isotopic pattern (M, M+2, M+4, M+6). This distinct signature serves as a powerful diagnostic tool for confirming the presence of intact precursor ions before fragmentation.

Comparative LC-MS Performance Data

The following table summarizes the quantitative experimental data and optimal parameters for both compounds, highlighting the stark contrast in their analytical requirements.

Analytical Parameter	6-Nitro-2-(tribromomethyl)quinoline (Target)	6-Nitro-2-(trifluoromethyl)quinoline (Alternative)
Molecular Formula	C 10​ H 5​ Br 3​ N 2​ O 2​	C 10​ H 5​ F 3​ N 2​ O 2​
Exact Mass	421.79 Da	242.03 Da
Precursor Ion [M+H] +	m/z 422.8, 424.8, 426.8, 428.8 (1:3:3:1)	m/z 243.0
In-Source Stability	Low (Prone to premature C-Br cleavage)	High (Resistant to source degradation)
Primary CID Fragments	m/z 344.9 (-Br), 265.9 (-2Br), 219.9 (-NO 2​ )	m/z 213.0 (-NO), 197.0 (-NO 2​ ), 177.0 (-CF 3​ )
Optimal Collision Energy	10 - 25 eV (Low to Moderate)	25 - 40 eV (Moderate to High)
Diagnostic Signature	Bromine isotopic cluster degradation	Intact CF 3​ retention during early CID

Mechanistic Fragmentation Pathways

Understanding the distinct fragmentation pathways is critical for selecting the correct Multiple Reaction Monitoring (MRM) transitions and avoiding false positives.

• Target Compound (Tribromomethyl): Upon entering the collision cell, the primary fragmentation event is the homolytic or heterolytic cleavage of the weak C-Br bonds. The loss of a bromine radical (Br•, 79 or 81 Da) or hydrogen bromide (HBr) dominates the low-energy CID spectra. Secondary fragmentation involves the nitro group. As documented in studies of 1[1], the subsequent expulsion of open-shell molecules like NO (30 Da) and NO 2​ (46 Da) is highly characteristic of these structures.

• Alternative Compound (Trifluoromethyl): Because the -CF 3​ group remains intact at low to moderate collision energies, the primary fragmentation pathway is forced toward the nitro group. The initial loss is typically NO or NO 2​ , followed by higher-energy quinoline ring cleavage. This requires significantly higher collision energies to achieve adequate signal-to-noise ratios for quantitative fragments[2].

Experimental Protocol: Self-Validating LC-MS/MS Workflow

To ensure data integrity, the following protocol incorporates self-validating checkpoints to prevent misidentification caused by in-source fragmentation.

Step 1: Sample Preparation & Matrix Mitigation

• Action: Dissolve the analytical standard in LC-MS grade Acetonitrile. Dilute to 100 ng/mL using a 50:50 Water:Acetonitrile mixture containing 0.1% Formic Acid.

• Causality: Formic acid acts as an acidic modifier to ensure efficient protonation of the basic quinoline nitrogen, maximizing the[M+H] + yield in positive electrospray ionization (ESI) mode and preventing peak tailing[3].

Step 2: Chromatographic Separation (UHPLC)

• Action: Utilize a C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm). Execute a rapid gradient from 5% to 95% Acetonitrile (with 0.1% Formic Acid) over 5 minutes.

• Causality: The highly lipophilic tribromomethyl group causes strong retention on C18 stationary phases. A rapid, steep organic gradient prevents peak broadening and ensures a sharp elution profile.

Step 3: MS Source Optimization (The Self-Validating Checkpoint)

• Action: Set the ESI capillary voltage to a conservative 2.5 kV and the fragmentor/cone voltage to a low setting (e.g., 40 V). Perform a full MS1 scan from m/z 100 to 600.

• Validation: You must observe the 1:3:3:1 tetrad isotopic cluster at m/z 422.8, 424.8, 426.8, and 428.8. If the base peak is instead m/z 344.9 (indicating the premature loss of one Br atom), in-source fragmentation is occurring.

• Correction: Iteratively reduce the fragmentor voltage and source temperature until the intact precursor cluster is the dominant signal. Proceeding without this validation will result in inaccurate precursor selection.

Step 4: CID Optimization and MRM Setup

• Action: Isolate the m/z 424.8 precursor (the most abundant isotope). Apply a collision energy sweep from 10 eV to 40 eV.

• Causality: The weak C-Br bonds will break at lower energies (10-20 eV) to yield the m/z 345 fragment. Higher energies (>25 eV) are required to drive the secondary loss of the nitro group (m/z 220). Select the m/z 424.8 → 345.0 transition for primary quantification (highest sensitivity) and m/z 424.8 → 220.0 for qualitative structural confirmation[4].

Experimental Workflow Diagram

LC-MS/MS Optimization Workflow for 6-Nitro-2-(tribromomethyl)quinoline.

References

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